BENGHE Foundational & Exploratory

Check Availability & Pricing

Regulatory information for Isopropyl 2-
methylbutyrate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992

An In-depth Technical Guide to the Regulatory Landscape of Isopropyl 2-methylbutyrate

Introduction: The Profile of a Versatile Ester

Isopropyl 2-methylbutyrate (CAS No. 66576-71-4) is an ester recognized for its potent, fruity
aroma, often described as reminiscent of apple and pear. This characteristic makes it a
valuable component in the formulation of both flavor and fragrance compositions. Its
application spans a wide array of consumer products, from food and beverages to cosmetics
and personal care items. For researchers and drug development professionals, understanding
the multifaceted regulatory framework governing this compound is critical. Its low toxicity and
function as a solvent also introduce its relevance in broader chemical and pharmaceutical
contexts. This guide provides a comprehensive overview of its regulatory status, safety
assessments, and the scientific rationale underpinning its approved uses globally.

Global Regulatory Synopsis: A Multi-Tiered
Framework

The regulation of Isopropyl 2-methylbutyrate is not monolithic; instead, it is governed by a
network of international and national bodies, each with a specific remit. For a substance with
dual use in food and cosmetics, this involves compliance with distinct legislative frameworks.
The primary causality for its broad acceptance lies in a robust body of toxicological data and a
history of safe use, leading to favorable evaluations by key scientific expert panels. These
expert opinions, in turn, form the foundation for approvals by national regulatory authorities.
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Table 1: Chemical Identifiers and Key Registry
Numbers

For precise identification and regulatory tracking, Isopropyl 2-methylbutyrate is cataloged
across multiple systems. This table consolidates its primary identifiers.

Identifier Registry Number Source | Authority
CAS Number 66576-71-4 Chemical Abstracts Service
EC Number 266-411-4 European Community
Flavor and Extract
FEMA Number 3699 o
Manufacturers Association
Joint FAO/WHO Expert
JECFA Number 210 ] -
Committee on Food Additives
EU Flavouring Information
FLAVIS Number 09.547
System
FDA Unique Ingredient
FDA UNII 34290S9G6T N
Identifier
) European Chemicals Agency
REACH Reg. No. Active
(ECHA)
Sources:

Approval as a Flavoring Agent: A Foundation of
Safety

The most prominent application of Isopropyl 2-methylbutyrate is as a flavoring agent. Its
regulatory approval for this purpose is well-established in major markets, predicated on
rigorous safety evaluations.

United States FDA and FEMA GRAS Status
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In the United States, substances used for flavoring are regulated by the Food and Drug
Administration (FDA). Isopropyl 2-methylbutyrate is recognized as a flavoring agent or
adjuvant permitted for direct addition to food for human consumption.

A cornerstone of this acceptance is its status as Generally Recognized as Safe (GRAS) by the
Flavor and Extract Manufacturers Association (FEMA). The FEMA GRAS™ program utilizes an
independent, scientific expert panel to evaluate the safety of flavor ingredients. Isopropyl 2-
methylbutyrate is listed as FEMA No. 3699. This expert determination, based on a
comprehensive review of scientific evidence, provides the authoritative grounding for its use in
the U.S. food industry.

International Evaluation: JECFA

On the global stage, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has
also evaluated this substance. In 1997, JECFA concluded that there is "no safety concern at
current levels of intake when used as a flavouring agent.” This evaluation is significant as
JECFA's findings are often adopted by national regulatory bodies worldwide to establish their
own food safety standards. The substance is assigned JECFA number 210.

European Union: EFSA and Community Register

Within the European Union, food flavorings are regulated by the European Food Safety
Authority (EFSA). Isopropyl 2-methylbutyrate is included in the Union list of flavouring
substances, signifying its approval for use in foods. While a specific EFSA opinion on this
individual substance was not found in the initial search, its inclusion in the EU's list of approved
flavourings confirms its status. The safety of flavoring substances is periodically re-evaluated to
ensure they align with the latest scientific knowledge.

Use in Fragrance and Cosmetic Products

Beyond flavor, the compound's pleasant aroma makes it a common ingredient in fragrances for
cosmetics and personal care products.

IFRA Transparency and Safety Standards

The International Fragrance Association (IFRA) lists Isopropyl 2-methylbutyrate on its
Transparency List, which catalogues ingredients used in fragrance manufacturing. While IFRA
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does not approve ingredients, it sets standards for their safe use based on scientific
assessments conducted by the Research Institute for Fragrance Materials (RIFM).

A RIFM safety assessment concluded that the existing data on Isopropyl 2-methylbutyrate
support its safe use as a fragrance ingredient. The assessment evaluated multiple endpoints:

o Genotoxicity: The material was found to be non-genotoxic in bacterial reverse mutation
(Ames) and in vitro chromosome aberration assays.

o Repeated Dose and Reproductive Toxicity: For these endpoints, the total systemic exposure
from fragrance use was determined to be below the Threshold of Toxicological Concern
(TTC) for a Cramer Class | material, a risk assessment approach used when substance-
specific toxicity data are limited.

o Skin Sensitization: Based on available data, the material does not present a safety concern
for skin sensitization.

Regional Cosmetic Regulations

In the EU, cosmetic ingredients are governed by Regulation (EC) No 1223/2009. Isopropyl 2-
methylbutyrate is permitted for use, as it is not listed in the Annexes of prohibited or restricted
substances. Similarly, it is generally permitted in other major markets, though manufacturers
must ensure compliance with specific national regulations.

Industrial Chemical Regulations and Hazard
Communication

As a chemical substance, Isopropyl 2-methylbutyrate is subject to industrial chemical
regulations that ensure its safe handling, transport, and environmental management.

GHS Classification: The Global Standard for Hazard
Communication

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a universal framework for communicating the hazards of chemical products. Isopropyl 2-
methylbutyrate is classified as a flammable liquid. This classification is a direct consequence
of its physical properties, specifically its flash point.
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Table 2: GHS Hazard and Precautionary Information

Category Details Source
Pictogram GHSO02 (Flame)
Signal Word Warning

H226: Flammable liquid and

vapor.

Hazard Statement

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P240: Ground/bond container

and receiving equipment.

Precautionary Statements

(Prevention)

P241: Use explosion-proof
electrical/ventilating/lighting

equipment. <

« To cite this document: BenchChem. [Regulatory information for Isopropyl 2-methylbutyrate].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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